N-(4-ethylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide;hydrochloride
• InChI: InChI=1S/C25H29N3O4S.ClH/c1-2-18-5-3-6-22-23(18)26-25(33-22)28(10-4-9-27-11-13-30-14-12-27)24(29)19-7-8-20-21(17-19)32-16-15-31-20;/h3,5-8,17H,2,4,9-16H2,1H3;1H
• InChI Key: OAUPEGALNSKHNB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)N(CCCN3CCOCC3)C(=O)C4=CC5=C(C=C4)OCCO5.Cl
• Molecular Formula: C25H30ClN3O4S
• Molecular Weight: 504.0 g/mol

Description

N-(4-ethylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride is a useful research compound. Its molecular formula is C25H30ClN3O4S and its molecular weight is 504.04. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Cerebral Protective Agents : A study by Ohkubo et al. (1995) involved the synthesis of various 2-aminothiazoles and 2-thiazolecarboxamides, demonstrating compounds with potent anti-anoxic (AA) activity. This research suggests the potential of thiazole derivatives, similar in structure to the molecule , in developing cerebral protective agents (Ohkubo et al., 1995).

• Anti-Inflammatory and Analgesic Agents : Abu‐Hashem et al. (2020) explored the synthesis of novel compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. This study highlights the therapeutic potential of benzodioxine derivatives, which share a similar scaffold with the target molecule (Abu‐Hashem et al., 2020).

• Anticancer Activity : Horishny et al. (2020) reported the synthesis of N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides, which showed promising results in anticancer activity screening. The inclusion of thiazole and imidazole rings in these compounds suggests the potential of similar structures for anticancer applications (Horishny et al., 2020).

Synthesis and Antimicrobial Activity

• Antimicrobial Compounds : Research by Mohamed et al. (2012) on the synthesis of 8-ethoxycoumarin derivatives revealed compounds with notable antimicrobial activities. This indicates the possibility of developing antimicrobial agents from complex molecules with similar functional groups (Mohamed et al., 2012).

• Novel Heterocycles with Anticancer Activity : Abdel-Motaal et al. (2020) utilized ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate as a building block to synthesize new heterocycles, which were then evaluated for their anticancer activity. The successful application of thiophene and benzothiophene derivatives underscores the potential for similar compounds in cancer research (Abdel-Motaal et al., 2020).